Cas no 1824-72-2 (2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-)

• Product Name: 2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-
• CAS No: 1824-72-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD08234880
• CID: 233315
• PubChem ID: 192746
• Update Time: 2025-04-19

2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one,1,3,4,5-tetrahydro-
• 1,3,4,5-tetrahydro-1,4-benzodiazepin-2-one
• 4,5-DIHYDRO-1H-BENZO[E][1,4]DIAZEPIN-2(3H)-ONE
• 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-on
• 1,3,4,5-Tetrahydro-2H-1,4-benzodiazepin-2-one
• 1,3,4,5-tetrahydro-benzo[e][1,4]diazepin-2-one
• 2,3,4,5-tetrahydro-2-oxo-1,4-benzodiazepine
• BEN355
• Tetrahydro-1,4-benzodiazepin-2-one
• DTXSID70171291
• 1824-72-2
• AKOS005218375
• CS-0067387
• D73440
• ROXAFEIDZVHGFX-UHFFFAOYSA-N
• EN300-90097
• 2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• SCHEMBL2061729
• DTXCID8093782

• MDL： MFCD08234880
• Inchi： 1S/C9H10N2O/c12-9-6-10-5-7-3-1-2-4-8(7)11-9/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： ROXAFEIDZVHGFX-UHFFFAOYSA-N
• SMILES： O=C1CNCC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 365.6°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.547
• PSA: 41.13000
• LogP: 1.19510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives